POLY(5-(2/'ETHYLHEXYLOXY)-2-METHOXY-CYAN

• CAS RN: 194292-84-7
• Molecular Formula: (C36H46N2O4)n
• synonyms: POLY(5-(2/'ETHYLHEXYLOXY)-2-METHOXY-CYAN&

Description

Synthesis Analysis

MEH-PPV and related polymers are synthesized through various methods, including the Wittig reaction, solid–liquid two-phase reactions, and Heck coupling reactions. The Wittig reaction is a common approach to obtain MEH-PPV with specific end groups, facilitating further functionalization or composite formation (Kubo et al., 2005). Another method involves solid–liquid two-phase reactions, allowing for the synthesis of high molecular weight polymers with controlled polydispersity (Wu et al., 2004).

Molecular Structure Analysis

The molecular structure of MEH-PPV and its derivatives is characterized by conjugated backbones with side chains that significantly influence the material's solubility and electronic properties. Studies have shown that the introduction of different substituents on the polymer backbone or side chains can lead to variations in the optical and electronic properties of the polymers (Chang et al., 2005).

Chemical Reactions and Properties

MEH-PPV polymers can undergo various chemical reactions, including modifications of the side chains and the main conjugated backbone. These reactions can influence the polymers' photophysical properties, such as their absorption and emission wavelengths. For instance, the introduction of phosphine oxide groups into the polymer structure has been shown to alter the solubility and optical properties (Yoon et al., 2010).

Physical Properties Analysis

The physical properties of MEH-PPV and related polymers, such as thermal stability and mechanical strength, are crucial for their application in electronic devices. These properties are influenced by the polymer's molecular weight, polydispersity, and the nature of the substituents on the polymer backbone. For example, MEH-PPV synthesized via liquid–solid two-phase reactions demonstrated good thermal stability and solubility in common organic solvents (Wu et al., 2004).

Chemical Properties Analysis

The chemical properties of MEH-PPV, such as its reactivity towards dopants and its ability to undergo further chemical modifications, play a critical role in its functionality as a semiconducting material. For instance, the electrochemical doping of MEH-PPV with FeCl3 has been studied to enhance its electrical conductivity, a key parameter for its use in electronic devices (Lin et al., 2006).

Scientific Research Applications

Incorporation into Composite Materials

• MEH-PPV is utilized in the creation of composite materials, such as those with silica. These composites are characterized by UV−vis and emission spectra, indicating potential applications in various optical and electronic domains (Kubo et al., 2005).

Electroluminescence Properties

• The polymer is used in the development of polymer light-emitting diodes (LEDs). Studies show that MEH-PPV can achieve significant luminescence intensity and efficiency, making it suitable for use in light-emitting applications (Wu et al., 2004).

Printed Electronics Application

• MEH-PPV has been explored in the field of printed electronics, particularly in creating organic memristors. These developments are promising for the next generation of printed electronic devices (Awais & Choi, 2013).

Enhanced Light Emitting Devices

• Research indicates that MEH-PPV can be modified to enhance the efficiency of light-emitting devices. Adjustments to the polymer structure lead to shifts in absorption and emission, which can be tuned for specific applications (Yoon et al., 1997).

Nanofiber Applications

• MEH-PPV is also used in the creation of nanofibers, which have shown enhanced exciton migration. This application could be significant in the development of advanced optical materials (Zhou et al., 2010).

Air-Stable Electrical Conduction

• The polymer has been studied for its electrical conduction properties, particularly in oxidized forms. This research is relevant to applications requiring air-stable electrical conductors (Hossein-Babaei et al., 2013).

Cellular Imaging

• MEH-PPV based nanoparticles have been used in biological fluorescence imaging, indicating its potential in the field of medical imaging and diagnostics (Zhang et al., 2015).

Synthesis and Optical Properties

• The synthesis methods for MEH-PPV affect its optical properties, which can be tailored for specific applications, such as energy transfer in light-emitting polymers (Padmanaban & Ramakrishnan, 2000).

Mechanism of Action

Target of Action

POLY(5-(2/'ETHYLHEXYLOXY)-2-METHOXY-CYAN, also known as MEH-PPV, is a type of conjugated polymer . Its primary targets are the electronic and optical properties of materials in which it is incorporated. It is used in applications such as organic light-emitting devices (OLEDs), solar energy conversion, thin-film transistors, and chemical sensors .

Mode of Action

MEH-PPV interacts with its targets by influencing the electronic and optical properties of the material. It has a band gap of 2.3 eV , which allows it to absorb and emit light in the visible spectrum. The polymer’s highest occupied molecular orbital (HOMO) is -5.3 eV, and its lowest unoccupied molecular orbital (LUMO) is -3 eV . These properties make MEH-PPV an effective semiconductor.

Biochemical Pathways

When MEH-PPV absorbs light, it can transfer energy within its structure, leading to the emission of light . This process is crucial in applications like OLEDs and solar cells.

Pharmacokinetics

Its solubility, molecular weight, and stability are important factors that influence its behavior in different environments .

Result of Action

The result of MEH-PPV’s action is the alteration of the optical and electronic properties of the material it is incorporated into. For example, in OLEDs, MEH-PPV can contribute to the device’s color, luminance, and efficiency . In solar cells, it can influence the device’s short-circuit current density, open-circuit voltage, fill factor, and power conversion efficiency .

Action Environment

The action of MEH-PPV can be influenced by environmental factors such as temperature and the presence of other materials. For instance, the photoluminescence spectrum of MEH-PPV is temperature independent in the range from T = 5 K to 180 K . Additionally, the introduction of other materials, like titanium dioxide, into the polymer matrix can influence the properties of the composite .

Future Directions

Research on CN-PPV continues to explore its applications in organic electronics, including OLEDs, organic solar cells, and sensors. Further optimization of its properties and stability is essential for practical use.